Cas no 19150-71-1 (Butanoic acid, 3-oxo-,octadecyl ester)

Butanoic acid, 3-oxo-,octadecyl ester Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,octadecyl ester
• octadecyl 3-oxobutanoate
• octadecyl acetoacetate
• AI3-02542
• NSC406330
• 3-Benzoyl-4-hydroxycouMarin
• Acetoacetic acid octadecyl ester
• 3-Oxobutanoic acid octadecyl ester
• NSC-406330
• NS00026246
• Butanoic acid, 3-oxo-, octadecyl ester
• n-octadecyl acetoacetate
• SCHEMBL1325282
• EINECS 242-844-4
• NSC 406330
• DTXSID80172678
• 19150-71-1
• +Expand

• InChIKey： BMOMBHKAYGMGCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25-22(24)20-21(2)23/h3-20H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCOC(CC(=O)C)=O

Computed Properties

• Exact Mass: 354.31356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 20
• Monoisotopic Mass: 354.31339520g/mol
• Heavy Atom Count: 25
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37